Cas no 571913-22-9 (2-AZEPAN-1-YL-NICOTINIC ACID)

• Product Name: 2-AZEPAN-1-YL-NICOTINIC ACID
• CAS No: 571913-22-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD03822745
• CID: 946600
• PubChem ID: 1441085
• Update Time: 2025-05-20

2-AZEPAN-1-YL-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AZEPAN-1-YL-NICOTINIC ACID
• 2-(1-Azepanyl)nicotinic acid
• 2-(azepan-1-yl)pyridine-3-carboxylic acid
• WXA91322
• 571913-22-9
• DB-072261
• 2-(azepan-1-yl)nicotinicacid
• CS-0340456
• SB37726
• 2-(azepan-1-yl)nicotinic acid
• MFCD03822745
• DTXSID70362940
• 2-(Hexahydro-1H-azepin-1-yl)-3-pyridinecarboxylic acid
• AKOS000214780

• MDL： MFCD03822745
• Inchi： 1S/C12H16N2O2/c15-12(16)10-6-5-7-13-11(10)14-8-3-1-2-4-9-14/h5-7H,1-4,8-9H2,(H,15,16)
• InChI Key： BVAHKSJTGCVOAU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1N1CCCCCC1)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.43000
• LogP: 2.22520

2-AZEPAN-1-YL-NICOTINIC ACID Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-AZEPAN-1-YL-NICOTINIC ACID

Introduction to 2-AZEPAN-1-YL-NICOTINIC ACID (CAS No. 571913-22-9)

2-AZEPAN-1-YL-NICOTINIC ACID (CAS No. 571913-22-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, also known as (S)-2-(azepan-1-yl)nicotinic acid, is a derivative of nicotinic acid and features a unique azepane ring structure, which imparts distinct pharmacological properties. The compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a tool for understanding nicotinic acetylcholine receptors (nAChRs).

The chemical structure of 2-AZEPAN-1-YL-NICOTINIC ACID consists of a nicotinic acid moiety linked to an azepane ring. The azepane ring, a seven-membered nitrogen-containing heterocycle, provides the compound with enhanced solubility and stability, making it suitable for various pharmaceutical formulations. The nicotinic acid portion of the molecule is known for its role in lipid metabolism and cardiovascular health, while the azepane ring contributes to its receptor-binding properties.

Recent research has highlighted the potential of 2-AZEPAN-1-YL-NICOTINIC ACID in modulating nAChRs, which are ligand-gated ion channels involved in various physiological processes, including neurotransmission, cognition, and pain perception. Studies have shown that this compound can selectively bind to specific subtypes of nAChRs, making it a valuable tool for investigating the functional roles of these receptors in both health and disease.

In preclinical studies, 2-AZEPAN-1-YL-NICOTINIC ACID has demonstrated promising effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These studies have indicated that the compound can improve cognitive function and reduce neuroinflammation, suggesting its potential as a therapeutic agent for these conditions. Additionally, the compound has been explored for its analgesic properties, with preliminary findings indicating its ability to alleviate pain without significant side effects.

The pharmacokinetic profile of 2-AZEPAN-1-YL-NICOTINIC ACID has also been characterized in detail. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. The compound is metabolized primarily through hepatic pathways, with metabolites being excreted via both renal and biliary routes. These characteristics make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-AZEPAN-1-YL-NICOTINIC ACID in human subjects. Early phase trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. Ongoing studies aim to further elucidate its mechanisms of action and optimize dosing regimens for various indications.

In addition to its therapeutic potential, 2-AZEPAN-1-YL-NICOTINIC ACID serves as an important research tool in the study of nAChRs. Its selective binding properties allow researchers to probe the structure-function relationships of these receptors and develop more targeted therapies for neurological disorders. The compound has also been used in high-throughput screening assays to identify novel nAChR modulators.

The synthesis of 2-AZEPAN-1-YL-NICOTINIC ACID involves several steps, including the formation of the azepane ring and subsequent coupling with nicotinic acid. Various synthetic routes have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-AZEPAN-1-YL-NICOTINIC ACID (CAS No. 571913-22-9) represents a promising compound with diverse applications in both research and clinical settings. Its unique chemical structure and pharmacological properties make it a valuable asset in the ongoing efforts to develop effective treatments for neurological disorders and other conditions involving nAChRs. As research continues to advance, it is likely that new insights into the potential therapeutic uses of this compound will emerge.